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Compound of Interest

Compound Name: Cnidicin (Standard)

CAS No.: 14348-21-1

Cat. No.: B15562574

Get Quote

Purpose
This document provides essential safety and logistical information for the handling and disposal

of Cnidicin in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational practices and mitigate risks associated

with this compound.

Scope
This SOP applies to all laboratory personnel involved in the weighing, dissolution, handling,

and disposal of Cnidicin and its solutions.

Hazard Identification and Classification
Cnidicin is a coumarin compound with the following hazard classification:

GHS Classification: Acute Toxicity, Oral, Category 4.

Signal Word: Warning.
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Hazard Statement: H302 - Harmful if swallowed.

GHS Pictogram: GHS07 (Exclamation Mark).

Chemical and Physical Properties:

Property Value Reference

CAS Number 14348-21-1

Molecular Formula C₂₁H₂₂O₅

Molecular Weight 354.40 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage -20°C

Stability
Stable for at least 2 years

when stored at -20°C

Personal Protective Equipment (PPE)
Based on the hazard classification and general best practices for handling coumarin

compounds and chemicals with an H302 hazard statement, the following PPE is mandatory.
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PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Inspect for

tears or punctures before use.

To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.
To protect eyes from splashes.

Body Protection

A standard laboratory coat

must be worn to protect skin

and personal clothing.

To prevent contamination of

personal clothing.

Respiratory Protection

Not generally required when

handling in a well-ventilated

area or chemical fume hood.

Use a dust respirator if there is

a risk of generating dust.

To avoid inhalation of any dust

or aerosols.

Operational Plan: Step-by-Step Handling
Procedures
All handling of solid Cnidicin and the preparation of its solutions should be conducted in a well-

ventilated chemical fume hood.

5.1 Preparation and Weighing:

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered.

Don PPE: Put on all required personal protective equipment as specified in Section 4.0.

Weighing:

Use a clean spatula and weighing paper.

Handle the solid compound carefully to avoid creating dust.
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After weighing, securely close the primary container.

5.2 Dissolution (in DMSO):

Solvent Handling: When using Dimethyl Sulfoxide (DMSO) as a solvent, be aware that it can

facilitate the absorption of other chemicals through the skin.

Procedure:

In the chemical fume hood, add the weighed Cnidicin to the appropriate glassware.

Carefully add the required volume of DMSO.

Mix gently to dissolve.

Labeling: Clearly label the container with the name of the compound, concentration, solvent,

date, and appropriate hazard warnings.

5.3 Experimental Use:

Handling Solutions: Always handle solutions of Cnidicin within a chemical fume hood.

Avoid Contact: Take care to avoid contact with skin, eyes, and clothing.

Post-Handling: After use, decontaminate the work area and any equipment used.

Disposal Plan
All waste containing Cnidicin must be treated as hazardous waste and disposed of according to

institutional and local regulations.

6.1 Waste Segregation:

Solid Waste:

Includes contaminated gloves, weighing paper, and other disposable materials.

Place all solid waste in a designated, sealed hazardous waste container.
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Liquid Waste:

Includes unused solutions and rinsate from cleaning contaminated glassware.

Collect all liquid waste in a sealed, properly labeled hazardous waste container.

Do not pour down the drain.

Sharps Waste:

Any needles or other sharps contaminated with Cnidicin should be disposed of in a

designated sharps container for hazardous chemical waste.

6.2 Disposal of DMSO Solutions:

DMSO can typically be disposed of with other organic solvents.

However, as it is mixed with Cnidicin (a toxic substance), it must be treated as hazardous

waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal instructions.

6.3 Final Disposal:

Arrange for the pickup and disposal of hazardous waste through your institution's EHS office.

Emergency Procedures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Spill:
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For a small spill, absorb the material with an inert absorbent and place it in a sealed

container for hazardous waste disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

For a large spill, evacuate the area and contact your institution's EHS office.

Visualization of Safe Handling Workflow
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Safe Handling and Disposal Workflow for Cnidicin

Start: Prepare for Handling

Don Personal Protective Equipment (PPE)
- Gloves

- Safety Goggles
- Lab Coat

Work in a Chemical Fume Hood

Weigh Solid Cnidicin
(Avoid Dust Generation)

Dissolve in DMSO

Perform Experiment

Decontaminate Work Area and Equipment

Collect Waste

Solid Waste
(Gloves, Paper, etc.)

Liquid Waste
(Solutions, Rinsate)

Dispose as Hazardous Waste via EHS

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cnidicin.
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To cite this document: BenchChem. [Standard Operating Procedure: Personal Protective
Equipment for Handling Cnidicin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562574/docs#standard-operating-procedure-
personal-protective-equipment-for-handling-cnidicin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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